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Compound of Interest

Compound Name: Methoxyflurane

Cat. No.: B143068 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of methoxyflurane are paramount to ensuring laboratory safety and regulatory

compliance. Methoxyflurane, a halogenated ether, requires careful management due to its

chemical properties and potential hazards. This guide provides essential, step-by-step

information for its safe disposal.

Regulatory and Safety Overview
Methoxyflurane is a colorless liquid with a characteristic fruity odor.[1][2] While it is recognized

for its analgesic properties, it also presents several hazards in a laboratory environment. It is

considered a flammable liquid and can cause serious eye irritation.[3] Furthermore, it is

suspected of causing genetic defects.[3]

Under the Resource Conservation and Recovery Act (RCRA), waste materials are classified as

hazardous based on specific characteristics. One such characteristic is ignitability (D001),

defined by a flashpoint of less than 140°F (60°C).[4][5] Methoxyflurane has a flashpoint of

approximately 145°F (63°C), which is just above this threshold.[1] Therefore, based on its

flashpoint alone, it may not be classified as a D001 ignitable hazardous waste. However, given

its flammability and other potential hazards, it is prudent to manage it as a hazardous waste.

Always consult with your institution's Environmental Health and Safety (EHS) department for

specific guidance on waste classification and disposal procedures.

The National Institute for Occupational Safety and Health (NIOSH) has set a recommended

exposure limit (REL) for methoxyflurane as a waste anesthetic gas at a ceiling concentration
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of 2 parts per million (ppm) over a 60-minute period.[2][6]

Disposal of Methoxyflurane Waste
The primary and recommended method for the disposal of liquid methoxyflurane and

contaminated materials is through a licensed hazardous waste contractor, typically via

incineration.[3] In-laboratory chemical neutralization methods are not well-documented for

methoxyflurane and are not recommended without validated protocols and a thorough safety

assessment by qualified personnel.

Liquid Methoxyflurane Waste
Segregation and Collection: Collect all waste methoxyflurane, including unused or leftover

quantities, in a designated, properly labeled, and sealed container.

Container Requirements: The container should be made of a material compatible with

methoxyflurane and must be kept closed to prevent the release of vapors.

Labeling: Clearly label the container as "Hazardous Waste," and include the full chemical

name "Methoxyflurane."

Storage: Store the waste container in a well-ventilated, designated satellite accumulation

area away from sources of ignition.

Pickup and Disposal: Arrange for the collection of the waste container by your institution's

EHS department or a licensed hazardous waste disposal company.

Contaminated Solid Waste
Solid waste contaminated with methoxyflurane, such as personal protective equipment (PPE),

absorbent materials from spill cleanups, and empty containers, must also be disposed of as

hazardous waste.

Collection: Place all contaminated solid waste into a designated, leak-proof container or a

heavy-duty plastic bag.

Labeling: Label the container or bag clearly as "Hazardous Waste" and specify that it

contains methoxyflurane-contaminated materials.
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Disposal: Dispose of this waste through your institution's hazardous waste management

program.

Empty containers that have held methoxyflurane should be managed as hazardous waste

unless they are triple-rinsed. The rinsate from this process must be collected and disposed of

as liquid hazardous waste.[7]

Methoxyflurane Spill Cleanup Procedures
In the event of a methoxyflurane spill, immediate and appropriate action is necessary to

mitigate exposure and prevent further hazards.

Alert Personnel and Restrict Access: Immediately alert others in the vicinity of the spill and

restrict access to the area.

Ventilation: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it

operational.

Personal Protective Equipment (PPE): Before addressing the spill, don appropriate PPE,

including:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., PVA)

A lab coat or overalls

An air-purifying respirator with an organic vapor cartridge if ventilation is inadequate.[8]

Containment and Absorption:

For liquid spills, cover the spill with an inert absorbent material such as sand, diatomite, or

vermiculite.[8] Start from the outside of the spill and work inwards to prevent spreading.

Do not use combustible materials like paper towels as the primary absorbent.

Collection of Contaminated Material:
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Once the liquid is fully absorbed, use non-sparking tools to carefully scoop the

contaminated material into a designated hazardous waste container.

Decontamination of the Spill Area:

Wipe down the spill area with a cloth or paper towels dampened with a suitable solvent

(e.g., soap and water), and place the used cleaning materials into the hazardous waste

container.

Disposal: Seal and label the hazardous waste container and arrange for its disposal through

your institution's EHS department.

Reporting: Report the spill to your laboratory supervisor and EHS department in accordance

with your institution's policies.

Quantitative Data Summary
Parameter Value Reference(s)

Flash Point ~ 63 °C (145.4 °F) [1][3]

NIOSH REL (Ceiling) 2 ppm (60-minute) [2][6]

RCRA Ignitability (D001)

Threshold
< 60 °C (140 °F) [4][5]

Methoxyflurane Disposal Workflow
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Caption: Workflow for the proper disposal of methoxyflurane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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